2-[acetyl(isopropyl)amino]-N-(1,3-benzodioxol-5-yl)-4-methyl-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 2-[acetyl(propan-2-yl)amino]-N-(1,3-benzodioxol-5-yl)-4-methyl-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C17H19N3O4S/c1-9(2)20(11(4)21)17-18-10(3)15(25-17)16(22)19-12-5-6-13-14(7-12)24-8-23-13/h5-7,9H,8H2,1-4H3,(H,19,22)
• Standard InChI Key: CAPSVUOTRWFOQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N(C(C)C)C(=O)C)C(=O)NC2=CC3=C(C=C2)OCO3

Introduction

2-[acetyl(isopropyl)amino]-N-(1,3-benzodioxol-5-yl)-4-methyl-1,3-thiazole-5-carboxamide is a complex organic compound that belongs to the class of thiazoles. Thiazoles are heterocyclic compounds containing a five-membered ring with sulfur and nitrogen atoms. This specific compound incorporates various functional groups, including an acetyl(isopropyl)amino group, a benzodioxolyl group, and a methyl group attached to the thiazole ring.

Synthesis

The synthesis of such compounds typically involves multi-step reactions, including the formation of the thiazole ring and the attachment of the various functional groups. Common methods involve condensation reactions and nucleophilic substitutions.

Potential Applications

Thiazoles are known for their biological activity, including antimicrobial, antifungal, and antiviral properties. They are also used in pharmaceuticals and as intermediates in organic synthesis.

Biological Activity

The biological activity of thiazoles, including compounds like 2-[acetyl(isopropyl)amino]-N-(1,3-benzodioxol-5-yl)-4-methyl-1,3-thiazole-5-carboxamide, is an area of significant interest. These compounds often exhibit a range of activities due to their ability to interact with biological targets.

Antimicrobial Activity

Many thiazoles have shown antimicrobial properties, making them candidates for the development of new antibiotics.

Antiviral Activity

Some thiazoles have demonstrated antiviral activity, which could be relevant in the development of treatments for viral infections.

Other Activities

Thiazoles may also exhibit anti-inflammatory, anticancer, and antifungal activities, depending on their specific structure and substituents.

Research Findings

Research on specific compounds like 2-[acetyl(isopropyl)amino]-N-(1,3-benzodioxol-5-yl)-4-methyl-1,3-thiazole-5-carboxamide may be limited, but studies on similar thiazole derivatives provide valuable insights into their potential applications.

Data on Similar Compounds

Compound	Activity
Thiazole derivatives	Antimicrobial
Thiazole-based compounds	Antiviral
Benzodioxolyl-substituted thiazoles	Anti-inflammatory

Future Directions

Further research is needed to fully explore the potential of 2-[acetyl(isopropyl)amino]-N-(1,3-benzodioxol-5-yl)-4-methyl-1,3-thiazole-5-carboxamide and similar compounds. This includes detailed biological assays and structural modifications to enhance activity.